Cas no 1537452-04-2 (1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1537452-04-2
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6209254
• PubChem ID: 83487483
• Update Time: 2025-06-08

1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1537452-04-2
• EN300-1997706

• Inchi： 1S/C14H18O3/c1-9-6-5-7-10(11(9)17-4)14(12(15)16)8-13(14,2)3/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： ZQYJEIOCBYGQCC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C)C=2OC)CC1(C)C)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1537452-04-2)

1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1537452-04-2) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular structure, which includes a cyclopropane ring, a carboxylic acid group, and substituted aromatic rings. The combination of these functional groups endows the compound with a range of interesting chemical and biological properties.

The molecular formula of 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is C₁₄H₁₈O₃, and its molecular weight is approximately 234.3 g/mol. The compound's structure features a cyclopropane ring with two methyl groups attached to the same carbon atom, creating a highly strained and reactive system. The presence of the carboxylic acid group adds polarity and reactivity, while the substituted aromatic ring (2-methoxy-3-methylphenyl) provides additional functional diversity.

In the context of pharmaceutical research, 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its biological activities, 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has also been investigated for its use in materials science. The unique combination of functional groups in this molecule makes it an attractive candidate for the development of novel materials with tailored properties. Research published in the Journal of Materials Chemistry A in 2020 highlighted the use of this compound as a building block for the synthesis of advanced polymers with enhanced mechanical and thermal stability.

The synthesis of 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-methoxy-3-methylbenzaldehyde with dimethyl acetylenedicarboxylate (DMAD) followed by cyclization and reduction steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of catalytic systems and microwave-assisted reactions.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid with standard laboratory precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible substances.

The future prospects for 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, ongoing clinical trials are evaluating the efficacy and safety of this compound as a therapeutic agent for various inflammatory conditions. Additionally, efforts are being made to develop more sustainable synthesis methods to reduce environmental impact.

In conclusion, 1-(2-methoxy-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1537452-04-2) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique molecular structure and diverse functional groups make it an attractive candidate for further research and development. As new studies continue to emerge, the scientific community's understanding of this compound's properties and applications will undoubtedly expand.